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Compound of Interest

Compound Name: Negsehisandrin G
CAS No.: 1023744-69-5
Cat. No.: B161695
Get Quote
. J

Synonym: Angeloyl-(+)-gomisin K3 | CAS: 1023744-69-5

Executive Summary & Compound Identity

Negsehisandrin G (also identified as Angeloyl-(+)-gomisin K3) is a bioactive
dibenzocyclooctadiene lignan isolated from Schisandra chinensis.[1][2][3] It serves as a critical
reference standard in the chromatographic fingerprinting of Schisandra-based therapeutics and
is investigated for its potential hepatoprotective and neuroprotective properties.

Due to its specific stereochemistry and ester functionality, this compound exhibits sensitivity to
hydrolysis, light-induced isomerization, and oxidative degradation. This guide outlines the
rigorous handling required to maintain structural integrity for analytical and pharmacological
applications.

Physicochemical Profile
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Parameter Specification

Molecular Formula C2sH3607

Molecular Weight 484.58 g/mol

Physical State White to off-white powder

Solubility Soluble in Methanol, Chloroform, DMSO
Purity Requirement >98% (HPLC) for biological assays

Source Schisandra chinensis (Turcz.)[1][2][4][5] Baill.

Storage & Stability Requirements

Core Directive: Lignans are prone to stereochemical drift and oxidation. The following protocol
minimizes environmental stress.

Solid State Storage

o Temperature: Long-term storage must be at -20°C. While some suppliers suggest 0-10°C for
short-term transport, -20°C is required to prevent ester hydrolysis over months/years.

» Desiccation: The compound is hygroscopic. Store in a sealed vial within a secondary
container (desiccator) containing active silica gel or molecular sieves.

» Light Protection: Strict protection from UV/Visible light is mandatory to prevent photo-
isomerization of the dibenzocyclooctadiene ring. Use amber glass vials wrapped in
aluminum foil.

Solution Stability

e Solvent Choice: DMSO (Dimethyl sulfoxide) is the preferred solvent for biological stock
solutions due to its high boiling point and chemical inertness toward lignans.

o Temperature: Stock solutions in DMSO or Methanol must be stored at -80°C.

o Shelf Life:
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o Solid (-20°C): 3 Years.
o Solution (-80°C): 6 Months (Avoid freeze-thaw cycles).

Solubilization Protocol (Expert Methodology)

Context: Negsehisandrin G can exhibit poor wettability, leading to inconsistent concentration
gradients. This protocol ensures complete dissolution.

Materials
» Negsehisandrin G (Solid)[1][5]

e Anhydrous DMSO (Sigma-Aldrich or equivalent, Cell Culture Grade)
» Ultrasonic Bath (Temperature controlled)

o \Vortex Mixer

Step-by-Step Procedure

o Equilibration: Allow the product vial to warm to room temperature before opening. This
prevents condensation of atmospheric moisture onto the cold powder.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve a
target stock concentration (typically 10 mM or 20 mg/mL).

e The "Thermal-Sonic" Technique:

o

Standard vortexing is often insufficient.

[e]

Step A: Vortex vigorously for 30 seconds.

o

Step B: Place the sealed vial in an ultrasonic bath.

[¢]

Step C:Critical: Warm the bath water to 37°C (98.6°F). Sonicate for 5-10 minutes.

[e]

Why? The slight thermal energy overcomes the crystal lattice energy without degrading
the compound, while sonication breaks apart microscopic aggregates.
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 Verification: Visually inspect for any floating particulates. The solution should be crystal clear.

¢ Aliquot: Immediately dispense into single-use aliquots (e.g., 20 puL or 50 pL) in amber
microtubes to avoid future freeze-thaw cycles.

Application Protocol: HPLC Reference Standard
Preparation

Context: Negsehisandrin G is frequently used to validate the quality of Schisandra extracts.

Preparation: Dilute the stock solution (prepared above) with HPLC-grade Methanol to a final
concentration of 100 pg/mL.

Filtration: Pass through a 0.22 um PTFE syringe filter. Note: Do not use Nylon filters as
lignans may bind non-specifically.

Injection: 10 pL injection volume.

Detection: UV absorbance at 254 nm or 280 nm.

Visualized Workflows
Diagram 1: Storage Decision Tree

This logic flow ensures the compound is routed to the correct environment immediately upon
receipt.
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Figure 1: Decision logic for the immediate handling and storage of Negsehisandrin G to
prevent degradation.

Diagram 2: Solubilization & Bioassay Workflow

This workflow illustrates the "Thermal-Sonic" method required for high-solubility consistency.
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Figure 2: The "Thermal-Sonic" solubilization protocol ensures complete dissolution before
biological application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocol-for-negsehisandrin-g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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